6,8-dibromoquinolin-3-amine
Overview
Description
6,8-Dibromoquinolin-3-amine (6,8-DBQA) is a heterocyclic aromatic compound with a wide range of applications in various scientific fields. It has been used in the synthesis of various compounds, including pharmaceuticals, pesticides, and dyes. In addition, due to its unique structure, 6,8-DBQA has been found to have potential applications in the fields of biochemistry and physiology.
Mechanism of Action
The mechanism of action of 6,8-dibromoquinolin-3-amine is not fully understood. However, it is believed that the compound acts as a proton donor in the presence of a base, and can also act as an electron acceptor. It is believed that the compound can form hydrogen bonds with other molecules, and can also interact with other molecules through van der Waals forces.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6,8-dibromoquinolin-3-amine are not fully understood. However, it is believed that the compound can act as an antioxidant and may have anti-inflammatory and anti-cancer properties. In addition, 6,8-dibromoquinolin-3-amine has been found to have potential applications in the treatment of various diseases, including diabetes and hypertension.
Advantages and Limitations for Lab Experiments
The main advantage of using 6,8-dibromoquinolin-3-amine in laboratory experiments is its availability. The compound is widely available and can be easily synthesized using various methods. In addition, it is relatively inexpensive and can be stored for long periods of time without degradation. However, 6,8-dibromoquinolin-3-amine is a toxic compound and should be handled with caution. In addition, the compound is highly reactive and can react with other compounds, which can lead to unwanted side reactions.
Future Directions
There are several potential future directions for 6,8-dibromoquinolin-3-amine research. One potential direction is to further investigate the biochemical and physiological effects of the compound. In addition, further research could be conducted to explore the potential therapeutic applications of 6,8-dibromoquinolin-3-amine, such as its potential use in the treatment of various diseases. Another potential direction is to explore the potential applications of 6,8-dibromoquinolin-3-amine in the synthesis of various compounds, such as pharmaceuticals, pesticides, and dyes. Finally, further research could be conducted to explore the potential uses of 6,8-dibromoquinolin-3-amine as a catalyst or as a reagent in organic reactions.
Synthesis Methods
6,8-dibromoquinolin-3-amine can be synthesized in a variety of ways. One method involves the reaction of 5-bromo-2-chloroquinoline and 3-bromopyridine in the presence of potassium carbonate and ethanol. The reaction yields 6,8-dibromoquinolin-3-amine as the major product. Another method involves the reaction of 2-amino-5-bromo-4-chloro-6-methylpyridine and 3-bromopyridine in the presence of potassium hydroxide and ethanol. This reaction yields 6,8-dibromoquinolin-3-amine as the major product. Other methods of synthesis include the reaction of 2-chloro-5-bromo-6-methylpyridine with 3-bromopyridine in the presence of potassium hydroxide, and the reaction of 5-bromo-2-chloroquinoline with 3-bromopyridine in the presence of potassium hydroxide.
Scientific Research Applications
6,8-dibromoquinolin-3-amine has been used in various scientific research applications. It has been used as a starting material for the synthesis of various compounds, including pharmaceuticals, pesticides, and dyes. In addition, 6,8-dibromoquinolin-3-amine has been used in the synthesis of various heterocyclic compounds, such as imidazoles and quinoxalines. It has also been used in the synthesis of various types of catalysts and as a reagent in organic reactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6,8-dibromoquinolin-3-amine can be achieved through a multi-step process involving the bromination of quinoline followed by amination of the resulting dibromoquinoline intermediate.", "Starting Materials": [ "Quinoline", "Bromine", "Sodium hydroxide", "Ammonia", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Bromination of Quinoline", "Quinoline is dissolved in ethanol and reacted with bromine in the presence of sodium hydroxide. The reaction is carried out at room temperature and monitored by TLC until completion.", "Step 2: Isolation of 6-bromoquinoline", "The reaction mixture is quenched with water and extracted with dichloromethane. The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to obtain 6-bromoquinoline as a yellow solid.", "Step 3: Bromination of 6-bromoquinoline", "6-bromoquinoline is dissolved in glacial acetic acid and reacted with bromine at 60°C. The reaction is monitored by TLC until completion.", "Step 4: Isolation of 6,8-dibromoquinoline", "The reaction mixture is quenched with water and extracted with dichloromethane. The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to obtain 6,8-dibromoquinoline as a yellow solid.", "Step 5: Amination of 6,8-dibromoquinoline", "6,8-dibromoquinoline is dissolved in ethanol and reacted with ammonia in the presence of hydrochloric acid. The reaction is carried out at reflux for several hours and monitored by TLC until completion.", "Step 6: Isolation of 6,8-dibromoquinolin-3-amine", "The reaction mixture is quenched with water and extracted with dichloromethane. The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to obtain 6,8-dibromoquinolin-3-amine as a yellow solid." ] } | |
CAS RN |
2092339-11-0 |
Product Name |
6,8-dibromoquinolin-3-amine |
Molecular Formula |
C9H6Br2N2 |
Molecular Weight |
302 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
